6-(2,3-Dichlorophenyl)nicotinic acid, 95%

• IUPAC Name: 6-(2,3-dichlorophenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C12H7Cl2NO2/c13-9-3-1-2-8(11(9)14)10-5-4-7(6-15-10)12(16)17/h1-6H,(H,16,17)
• InChI Key: WJRQWNKYFFTSDQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)C2=NC=C(C=C2)C(=O)O
• Molecular Formula: C12H7Cl2NO2
• DSSTOX Substance ID: DTXSID40687990
• Molecular Weight: 268.09 g/mol
• CAS RN: 1262001-20-6

Description

6-(2,3-Dichlorophenyl)nicotinic acid (DCPA) is a widely used organic compound in the scientific research field. It is a white solid with a molecular weight of 241.2 g/mol and a melting point of 164-165 °C. It is also known as 2,3-dichloro-6-phenylnicotinic acid, 2,3-dichloro-6-pyridylacetic acid, and 2,3-dichloro-6-pyridinecarboxylic acid. DCPA has a wide range of applications in scientific research, including synthesis, biochemical studies, and physiological studies.

Scientific Research Applications

DCPA has a wide range of applications in scientific research. It can be used as a reagent in organic synthesis to prepare a variety of compounds. It is also used in biochemical studies, such as in the study of enzyme kinetics, metabolic pathways, and receptor-ligand interactions. In addition, DCPA has been used in physiological studies to study the effects of drugs on the nervous system, as well as in the study of the mechanisms of action of drugs and their metabolites.

Mechanism of Action

The mechanism of action of DCPA is not well understood. However, it is believed that DCPA binds to certain receptors in the body, such as the nicotinic acetylcholine receptor, and modulates the activity of these receptors. This binding may lead to changes in the levels of certain neurotransmitters, such as acetylcholine, which can then lead to physiological changes.
Biochemical and Physiological Effects
DCPA has been found to have a variety of biochemical and physiological effects. In vitro studies have shown that DCPA can inhibit the activity of certain enzymes, such as acetylcholinesterase and monoamine oxidase. It has also been found to have an effect on the levels of certain neurotransmitters, such as dopamine and serotonin, in the brain. In addition, DCPA has been found to have an effect on the activity of certain receptors, such as the nicotinic acetylcholine receptor, and can modulate the activity of these receptors.

Advantages and Limitations for Lab Experiments

The use of DCPA in scientific research has several advantages. It is a relatively inexpensive compound and is readily available. In addition, it is relatively stable and can be stored for long periods of time without significant degradation. However, the use of DCPA in scientific research also has some limitations. It is not water-soluble, so it must be dissolved in an organic solvent before use. In addition, it has a relatively low solubility in organic solvents, so it must be used in relatively small amounts.

Future Directions

There are several potential future directions for the use of DCPA in scientific research. One potential direction is the use of DCPA in the study of the mechanisms of action of drugs and their metabolites. Another potential direction is the use of DCPA in the study of the effects of drugs on the nervous system. Additionally, DCPA could be used in the study of enzyme kinetics and metabolic pathways. Finally, DCPA could be used in the study of receptor-ligand interactions, such as the interactions between drugs and their target receptors.

Synthesis Methods

DCPA can be synthesized from 2,3-dichlorobenzoic acid and nicotinic acid through a simple two-step reaction. The first step involves reacting 2,3-dichlorobenzoic acid with ammonia in an aqueous solution to form 2,3-dichloroaniline. The second step involves reacting the 2,3-dichloroaniline with nicotinic acid in an aqueous solution to form DCPA. This reaction is known as the Sandmeyer reaction.